Cas no 64617-51-2 (3-phenoxyacetamido-N,N-diethylaniline)

64617-51-2 structure
Product name:3-phenoxyacetamido-N,N-diethylaniline
3-phenoxyacetamido-N,N-diethylaniline Chemical and Physical Properties
Names and Identifiers
-
- 3-phenoxyacetamido-N,N-diethylaniline
- N-[3-(diethylamino)phenyl]-2-phenoxyacetamide
- DTXSID90604793
- 64617-51-2
- SCHEMBL11331419
-
- Inchi: InChI=1S/C18H22N2O2/c1-3-20(4-2)16-10-8-9-15(13-16)19-18(21)14-22-17-11-6-5-7-12-17/h5-13H,3-4,14H2,1-2H3,(H,19,21)
- InChI Key: LXPXINATXLYPHW-UHFFFAOYSA-N
- SMILES: CCN(CC)C1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2
Computed Properties
- Exact Mass: 298.16800
- Monoisotopic Mass: 298.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57000
- LogP: 3.62330
3-phenoxyacetamido-N,N-diethylaniline Related Literature
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
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